N-(2-methylbenzyl)benzamide

• IUPAC Name: N-[(2-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C15H15NO/c1-12-7-5-6-10-14(12)11-16-15(17)13-8-3-2-4-9-13/h2-10H,11H2,1H3,(H,16,17)
• InChI Key: VGIAIOZJXQPRJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C2=CC=CC=C2
• Molecular Formula: C15H15NO
• DSSTOX Substance ID: DTXSID40355026
• Molecular Weight: 225.28 g/mol
• CAS RN: 125552-98-9

Description

N-(2-methylbenzyl)benzamide, also known as o-tolylbenzamide, is a chemical compound with the molecular formula C15H15NO. It is a white crystalline solid that is soluble in organic solvents and is widely used in scientific research.

Scientific Research Applications

Crystal Structure and Synthesis

• N-(2-methylbenzyl)benzamide and its derivatives have been studied for their synthesis and crystal structure. Goel et al. (2017) discuss the synthesis of N-(4-methylbenzyl)benzamide, detailing the crystal structure and properties like photoluminescence and dielectric measurements, suggesting potential for multifunctional optical and piezoelectric crystals (Goel et al., 2017).
• Luo and Huang (2004) present the solid-phase synthesis of N-p-Methylbenzyl benzamide and its crystal structure, revealing the presence of intermolecular hydrogen bonds (Luo & Huang, 2004).

Biochemical Applications

• The biochemical applications of benzamide derivatives are diverse. Clayden et al. (2003) describe using stereospecific lithiation of N-α-methylbenzyl benzamides for synthesizing isoindolinones, highlighting their potential in organic synthesis (Clayden et al., 2003).
• Ohashi et al. (1978) explored N-[(N-nitrosobenzylamino) methyl] benzamide as a benzylating agent in various chemical reactions, indicating its utility in synthetic chemistry (Ohashi et al., 1978).

Pharmaceutical Research

• The potential of benzamide derivatives in pharmaceutical research is highlighted by Sánchez-Roa et al. (1989), who studied a novel benzamide, Spectramide, as a selective dopamine-D2 receptor antagonist, indicating its usefulness in neurological studies (Sánchez-Roa et al., 1989).

Anticonvulsant Effects

• Clark et al. (1984) evaluated 4-aminobenzamides, including benzamide derivatives, for their anticonvulsant effects, demonstrating their potential in treating seizures (Clark et al., 1984).

Anticancer Research

• Youssef et al. (2020) synthesized N-alkyl-2-(substitutedbenzamido) benzamides and tested their cytotoxic activities against cancer cell lines, suggesting their potential as anticancer agents (Youssef et al., 2020).

Molecular Imaging and Diagnosis

• Mach et al. (1993) discussed the use of radioiodinated N-(2-diethylaminoethyl)benzamide derivatives for melanoma imaging, demonstrating their application in medical diagnostics (Mach et al., 1993).

Antibacterial and Antioxidant Studies

• Yakan et al. (2020) synthesized novel benzamide compounds and evaluated their antioxidant and antibacterial activities, indicating their potential in these areas (Yakan et al., 2020).